L-Valinamide, N-(2-(((1,1-dimethylethyl)sulfonyl)methyl)-1-oxo-3-phenylpropyl)-L-histidyl-3-cyclohexyl-L-alanyl-N-butyl-, (R)-, monomethanesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cgp 38560 is a potent renin inhibitor.
Scientific Research Applications
Pharmacological Applications
Cytotoxic Properties : L-Valinamide derivative TZT-1027, a cytotoxic dolastatin 10 derivative, has been studied for its potential in inhibiting microtubule assembly through binding to tubulins. It has been used in phase I clinical studies to assess dose-limiting toxicities, maximum tolerated doses, and pharmacokinetics in patients with advanced solid tumors (de Jonge et al., 2005).
Enzyme Interaction and Inactivation : The compound DPC 681, an L-valinamide derivative, has shown significant induction of rat CYP3A testosterone 6beta-hydroxylase activity and a marked increase in human CYP3A4 protein expression. It also acts as a potent inhibitor and mechanism-based inactivator of CYP3A4 (Luo et al., 2003).
Tissue Distribution Studies : Investigations into the interaction of ritonavir on tissue distribution of the L-valinamide derivative DPC 681 in rats have been conducted. This includes examining systemic exposure and radioactivity distribution in various tissues upon coadministration with ritonavir (Solon et al., 2002).
Chemical and Biochemical Research
Endothelin Antagonism : IRL 3461, an L-valinamide derivative, has been identified as a potent bifunctional (ETA + ETB) endothelin antagonist. This discovery stems from structural modification and has implications for vascular biology and related disorders (Sakaki et al., 1998).
Gas Chromatography Applications : L-valinamide derivatives have been utilized in resolving sulphur-containing amino acids by chiral phase gas chromatography. This showcases its relevance in analytical chemistry and biochemical analysis (Küsters et al., 1984).
Synthetic Chemistry : The synthesis and study of various L-valinamide derivatives have been integral in exploring the realms of peptide synthesis and the creation of complex biochemical compounds (Boissonnas et al., 1958).
properties
CAS RN |
122088-76-0 |
---|---|
Product Name |
L-Valinamide, N-(2-(((1,1-dimethylethyl)sulfonyl)methyl)-1-oxo-3-phenylpropyl)-L-histidyl-3-cyclohexyl-L-alanyl-N-butyl-, (R)-, monomethanesulfonate |
Molecular Formula |
C39H64N6O9S2 |
Molecular Weight |
825.1 g/mol |
IUPAC Name |
(2S)-N-[(2S)-2-amino-3-cyclohexylpropanoyl]-N-[(2S)-2-[[(2R)-2-benzyl-3-tert-butylsulfonylpropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]-2-(butylamino)-3-methylbutanamide;methanesulfonic acid |
InChI |
InChI=1S/C38H60N6O6S.CH4O3S/c1-7-8-19-41-33(26(2)3)37(48)44(35(46)31(39)21-28-17-13-10-14-18-28)36(47)32(22-30-23-40-25-42-30)43-34(45)29(20-27-15-11-9-12-16-27)24-51(49,50)38(4,5)6;1-5(2,3)4/h9,11-12,15-16,23,25-26,28-29,31-33,41H,7-8,10,13-14,17-22,24,39H2,1-6H3,(H,40,42)(H,43,45);1H3,(H,2,3,4)/t29-,31-,32-,33-;/m0./s1 |
InChI Key |
XXPFSPNMUAZMMO-CRNPUGFUSA-N |
Isomeric SMILES |
CCCCN[C@@H](C(C)C)C(=O)N(C(=O)[C@H](CC1CCCCC1)N)C(=O)[C@H](CC2=CN=CN2)NC(=O)[C@@H](CC3=CC=CC=C3)CS(=O)(=O)C(C)(C)C.CS(=O)(=O)O |
SMILES |
CCCCNC(C(C)C)C(=O)N(C(=O)C(CC1CCCCC1)N)C(=O)C(CC2=CN=CN2)NC(=O)C(CC3=CC=CC=C3)CS(=O)(=O)C(C)(C)C.CS(=O)(=O)O |
Canonical SMILES |
CCCCNC(C(C)C)C(=O)N(C(=O)C(CC1CCCCC1)N)C(=O)C(CC2=CN=CN2)NC(=O)C(CC3=CC=CC=C3)CS(=O)(=O)C(C)(C)C.CS(=O)(=O)O |
Appearance |
Solid powder |
Other CAS RN |
122088-76-0 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CGP 38560 CGP 38560A CGP-38560 CGP-38560A N-(2-benzyl-3-tert-butylsulfonylpropionyl)-His-Cha-Val-n-butylamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.